ethyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate

• IUPAC Name: ethyl 6-chloro-4-(4-propan-2-ylanilino)quinoline-2-carboxylate
• InChI: InChI=1S/C21H21ClN2O2/c1-4-26-21(25)20-12-19(17-11-15(22)7-10-18(17)24-20)23-16-8-5-14(6-9-16)13(2)3/h5-13H,4H2,1-3H3,(H,23,24)
• InChI Key: HACNVPLKGMTTEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C=C(C=C2)Cl)C(=C1)NC3=CC=C(C=C3)C(C)C
• Molecular Formula: C21H21ClN2O2
• Molecular Weight: 368.9 g/mol
• CAS No.: 950266-39-4

Description

The compound is a derivative of quinoline, a type of nitrogen-containing heterocycle. Quinolines are aromatic compounds that are structurally similar to benzene and pyridine. They are often used as building blocks in medicinal chemistry due to their bioactive properties.

Molecular Structure Analysis

The compound contains a quinoline core, which is a bicyclic molecule with a benzene ring fused to a pyridine ring. It also has an ethyl carboxylate group and a substituted phenyl group attached to the quinoline core.

Chemical Reactions Analysis

Quinolines can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations. The specific reactions that this compound can undergo would depend on the conditions and reagents used.

Physical and Chemical Properties Analysis

Quinolines are typically crystalline solids at room temperature, and they are often soluble in organic solvents. The specific physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups.

Safety and Hazards

Like all chemicals, quinoline derivatives should be handled with care. Some quinolines are known to be toxic and may pose health risks if improperly handled.

Future Directions

Quinoline derivatives are a rich area of study in medicinal chemistry, and new compounds are continually being synthesized and tested for biological activity. This compound could potentially be studied for its bioactive properties in the future.